Cas no 1396856-59-9 (2-(4-chlorophenyl)-N-4-(piperidin-1-yl)but-2-yn-1-ylacetamide)

• Product Name: 2-(4-chlorophenyl)-N-4-(piperidin-1-yl)but-2-yn-1-ylacetamide
• CAS No: 1396856-59-9
• MF: C₁₇H₂₁ClN₂O
• MW: 304.814443349838
• CID: 6022533
• PubChem ID: 71792643
• Update Time: 2025-05-21

2-(4-chlorophenyl)-N-4-(piperidin-1-yl)but-2-yn-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-4-(piperidin-1-yl)but-2-yn-1-ylacetamide
• AKOS024542736
• 2-(4-chlorophenyl)-N-(4-(piperidin-1-yl)but-2-yn-1-yl)acetamide
• 1396856-59-9
• 2-(4-chlorophenyl)-N-(4-piperidin-1-ylbut-2-ynyl)acetamide
• 2-(4-chlorophenyl)-N-[4-(piperidin-1-yl)but-2-yn-1-yl]acetamide
• F6244-1756

• Inchi： 1S/C17H21ClN2O/c18-16-8-6-15(7-9-16)14-17(21)19-10-2-5-13-20-11-3-1-4-12-20/h6-9H,1,3-4,10-14H2,(H,19,21)
• InChI Key： WVFHLIRILAXYFP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(NCC#CCN1CCCCC1)=O

Computed Properties

• Exact Mass: 304.1342410g/mol
• Monoisotopic Mass: 304.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-chlorophenyl)-N-4-(piperidin-1-yl)but-2-yn-1-ylacetamide

Comprehensive Overview of 2-(4-chlorophenyl)-N-4-(piperidin-1-yl)but-2-yn-1-ylacetamide (CAS No. 1396856-59-9)

2-(4-chlorophenyl)-N-4-(piperidin-1-yl)but-2-yn-1-ylacetamide (CAS No. 1396856-59-9) is a synthetic organic compound that has garnered significant interest in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of acetamide derivatives, which are widely studied for their diverse biological activities. The presence of a piperidin-1-yl moiety and a chlorophenyl group in its structure makes it a promising candidate for further exploration in drug discovery and development.

The molecular formula of 2-(4-chlorophenyl)-N-4-(piperidin-1-yl)but-2-yn-1-ylacetamide is C₁₇H₂₁ClN₂O, with a molecular weight of 304.82 g/mol. Its structure features a but-2-yn-1-yl linker, which is known to enhance the compound's stability and bioavailability. Researchers have focused on this compound due to its potential interactions with various biological targets, including enzymes and receptors, making it a subject of interest in the development of novel therapeutic agents.

In recent years, the demand for piperidine-containing compounds has surged, driven by their prevalence in FDA-approved drugs and their versatility in medicinal chemistry. 2-(4-chlorophenyl)-N-4-(piperidin-1-yl)but-2-yn-1-ylacetamide aligns with this trend, as its piperidin-1-yl group is a common pharmacophore in central nervous system (CNS) drugs and other therapeutics. This has led to increased searches for "piperidine derivatives in drug discovery" and "acetamide-based bioactive molecules," reflecting the growing curiosity among researchers and industry professionals.

The compound's 4-chlorophenyl moiety is another critical feature, as halogenated aromatic rings are often incorporated into drug molecules to improve binding affinity and metabolic stability. This has sparked discussions around "chlorophenyl compounds in pharmaceuticals" and "halogenated drug design," topics frequently explored in academic and industrial settings. The combination of these structural elements in 2-(4-chlorophenyl)-N-4-(piperidin-1-yl)but-2-yn-1-ylacetamide positions it as a valuable scaffold for further optimization.

From a synthetic perspective, the preparation of 2-(4-chlorophenyl)-N-4-(piperidin-1-yl)but-2-yn-1-ylacetamide involves multi-step organic reactions, including amide bond formation and alkyne functionalization. Researchers often search for "synthesis of piperidine acetamides" and "alkyne-based drug intermediates," highlighting the technical challenges and innovations associated with such compounds. The compound's CAS No. 1396856-59-9 serves as a unique identifier, facilitating accurate referencing in patents, publications, and regulatory documents.

Beyond its chemical properties, 2-(4-chlorophenyl)-N-4-(piperidin-1-yl)but-2-yn-1-ylacetamide has been investigated for its potential role in addressing unmet medical needs. For instance, the rise of neurodegenerative diseases and chronic pain conditions has led to increased interest in "new CNS drug candidates" and "piperidine-based analgesics." While the exact mechanisms of action for this compound are still under study, its structural resemblance to known bioactive molecules suggests promising avenues for future research.

In summary, 2-(4-chlorophenyl)-N-4-(piperidin-1-yl)but-2-yn-1-ylacetamide (CAS No. 1396856-59-9) represents a compelling example of modern medicinal chemistry. Its blend of piperidine, chlorophenyl, and acetamide functionalities offers a rich platform for scientific inquiry and therapeutic innovation. As the pharmaceutical industry continues to explore novel chemical entities, compounds like this will remain at the forefront of drug discovery efforts.